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Compound of Interest |

Compound Name: 6-(2-(Benzyloxy)ethoxy)hexan-1-ol
CAS No.: 2111836-19-0
Cat. No.: B2671819

Executive Summary

In the high-precision field of linker chemistry—specifically for Proteolysis Targeting Chimeras
(PROTACS) and Antibody-Drug Conjugates (ADCs)—the intermediate 6-(2-
(Benzyloxy)ethoxy)hexan-1-ol serves as a critical heterobifunctional building block. Its
structure combines a lipophilic hexyl spacer with a hydrophilic ethylene glycol unit, capped by a
benzyl protecting group. This guide provides a comprehensive analysis of its physical
properties, synthetic pathways, and characterization standards, designed to support
researchers in optimizing linker stability and solubility profiles.

Chemical Identity & Structural Analysis

This compound is a mono-protected glycol-alkyl ether. The benzyl (Bn) group serves as a
robust protecting group for the terminal oxygen, allowing selective functionalization of the
primary alcohol on the hexyl chain.
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Attribute

Detail

Chemical Name

6-(2-(Benzyloxy)ethoxy)hexan-1-ol

CAS Number 2111836-19-0

Molecular Formula C15H2403

Molecular Weight 252.35 g/mol

SMILES OCCCCCCOCCOCclccccecl

Structural Class

Alkyl-PEG Ether / Heterobifunctional Linker

Physical Characteristics

The following data synthesizes experimental observations from analogous ether-linked

intermediates and predictive models where specific experimental values are proprietary or

sparse.

Fundamental Constants

Property

Value | Range

Condition / Note

Physical State

Viscous Liquid

@ 20°C, 1 atm

Appearance Colorless to pale yellow oil High purity (>97%)

Boiling Point (Pred.) 360-380 °C @ 760 mmHg (Decomposes)
- ) @ 0.5 mmHg (Vacuum

Boiling Point (Exp.) 165-175 °C

distillation recommended)

Density

1.02 + 0.03 g/cm3

@ 20°C

Refractive Index (

Estimated based on Bn/Alkyl

1.495 — 1.505 o

) contributions

LogP (Calc.) 2.72 Moderate Lipophilicity

Flash Point >110 °C Closed Cup (Predicted)
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Solubility Profile

The molecule exhibits amphiphilic character due to the balance between the hydrophobic
benzyl/hexyl domains and the hydrophilic ether linkage.

o High Solubility: Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate, Methanol,
DMSO.

o Low/Partial Solubility: Water (forms emulsion), Hexanes (soluble but may require cosolvent).

Synthesis & Production Workflow

To ensure high fidelity in linker synthesis, a convergent Williamson ether synthesis is the
industry standard. This pathway avoids the statistical mixtures often seen when reacting diols
directly.

Synthetic Pathway Diagram

The following diagram illustrates the optimal route: reacting a benzyl-protected ethyl tosylate
with an excess of 1,6-hexanediol to favor the mono-alkylated product.

(Tigslyg :g:; | 2-(Benzyloxy)ethyl tosylate

\4

2-(Benzyloxy)ethanol

Coupling

\ NaH, THF Williamson Ether Synthesis  [SEEREERAGH)ENO MR s
1,6-Hexanediol | —%| 0°C->Reflux = (Target)

(Excess 3-5 eq)

Click to download full resolution via product page

Figure 1: Convergent synthesis strategy minimizing polymerization side-products.

Production Protocol (Bench Scale)

» Activation: Convert 2-(benzyloxy)ethanol to the tosylate (or bromide) using TsCI/NaOH or
PBr3.

e Coupling:
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[e]

Suspend NaH (1.2 eq) in anhydrous THF at 0°C.

o

Add 1,6-hexanediol (3.0 eq) slowly to form the mono-alkoxide. Note: Excess diol is crucial
to prevent bis-alkylation.

o

Add the activated benzyl-PEG species dropwise.

[¢]

Reflux for 12—16 hours under Argon.

o Workup: Quench with saturated NH4Cl. Extract with EtOAc.

 Purification: The excess 1,6-hexanediol is highly polar and can be removed via aqueous
washes or silica chromatography (eluting first with Hexanes/EtOAc to remove the product,
leaving the diol on the column).

Analytical Characterization (QC Standards)

Verifying the integrity of the ether linkage and the presence of the benzyl group is essential.

Nuclear Magnetic Resonance (*H NMR)
Solvent: CDCls, 400 MHz
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. e . . Structural
Shift (6 ppm) Multiplicity Integration Assignment
Context
) Benzyl aromatic
7.28-7.35 Multiplet 5H Ar-H
protons
_ Benzylic
4.56 Singlet 2H Ph-CH2-O
methylene
Ether/Alcohol
3.60 — 3.68 Multiplet 4H -CH2-O- methylenes (a to
0)
) Ether methylene
3.46 Triplet 2H -CH2-0O-Bn
(B to Bn)
) Hexyl chain (B
152-1.62 Multiplet 4H -CH:- N
positions)
) Hexyl chain
1.32-1.42 Multiplet 4H -CH2- ]
(internal)

Mass Spectrometry (ESI-MS)

e Target lon: [M+Na]* or [M+H]*
o Expected m/z:
o [M+H]*: 253.36
o [M+Na]*: 275.34 (Dominant species in positive mode)
o [M+NHa]*: 270.38
Handling, Stability & Safety
o Storage: Store at 2—8°C under an inert atmosphere (Nitrogen/Argon).

« Stability: Ether linkages are susceptible to peroxide formation over long periods upon
exposure to air. Test for peroxides before distillation.
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o Safety: The compound is an irritant.[1] Wear standard PPE (gloves, goggles). Avoid
inhalation of vapors during high-temperature processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 2-{2-[2-(Benzyloxy)ethoxy]ethoxy}ethan-1-ol | C13H2004 | CID 2737322 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Technical Guide: Physical & Chemical Characterization
of 6-(2-(Benzyloxy)ethoxy)hexan-1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2671819#physical-characteristics-of-6-2-benzyloxy-
ethoxy-hexan-1-ol-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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